N'-(3-cyclohexen-1-ylcarbonyl)-4-methoxybenzohydrazide

• IUPAC Name: N'-(cyclohex-3-ene-1-carbonyl)-4-methoxybenzohydrazide
• InChI: InChI=1S/C15H18N2O3/c1-20-13-9-7-12(8-10-13)15(19)17-16-14(18)11-5-3-2-4-6-11/h2-3,7-11H,4-6H2,1H3,(H,16,18)(H,17,19)
• InChI Key: BEDYAHSHDZRATA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)C2CCC=CC2
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• Solubility: 25.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-cyclohexen-1-ylcarbonyl)-4-methoxybenzohydrazide, commonly known as CMH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMH is a hydrazide derivative that has been synthesized through a multistep process, and its unique chemical structure has led to the exploration of its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of CMH varies depending on its application. In anticancer research, CMH has been shown to induce apoptosis in cancer cells by activating the caspase pathway. In Alzheimer's disease research, CMH has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, leading to an increase in acetylcholine levels in the brain. The exact mechanism of action of CMH in materials science is still under investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CMH vary depending on its application. In anticancer research, CMH has been shown to induce apoptosis in cancer cells, leading to cell death. In Alzheimer's disease research, CMH has been shown to increase acetylcholine levels in the brain, leading to improved cognitive function. The effects of CMH in materials science are still under investigation.

Advantages and Limitations for Lab Experiments

One advantage of using CMH in lab experiments is its high purity and yield, making it suitable for various applications. However, one limitation of using CMH is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for research on CMH. In medicinal chemistry, further studies are needed to optimize the structure of CMH for its anticancer properties. In Alzheimer's disease research, further studies are needed to investigate the potential of CMH as a therapeutic agent. In materials science, further studies are needed to explore the unique properties of materials synthesized using CMH as a building block. Overall, CMH has significant potential for various applications, and further research is needed to fully explore its capabilities.

Synthesis Methods

The synthesis of CMH involves a multistep process that begins with the reaction of 4-methoxybenzoic acid with thionyl chloride to produce 4-methoxybenzoyl chloride. This intermediate is then reacted with cyclohexene to produce 4-methoxybenzoylcyclohexene. The final step involves the reaction of this intermediate with hydrazine hydrate to produce CMH. The synthesis of CMH has been optimized to produce high yields and purity, making it suitable for various research applications.

Scientific Research Applications

CMH has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, CMH has been explored as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. In biochemistry, CMH has been studied for its ability to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. In materials science, CMH has been used as a building block for the synthesis of novel materials with unique properties.